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Compound of Interest

Ethyl 1-(2-chloroacetyl)piperidine-
Compound Name:
4-carboxylate

Cat. No.: B1299104

An In-depth Technical Guide to Ethyl 1-(2-
chloroacetyl)piperidine-4-carboxylate

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analysis of Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate, a
key intermediate in pharmaceutical synthesis. This document is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry.

Core Properties and Specifications

Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate is a heterocyclic organic compound. It is
characterized by a piperidine ring N-substituted with a chloroacetyl group and an ethyl
carboxylate at the 4-position.

Physicochemical Data

A summary of the key physical and chemical properties of Ethyl 1-(2-chloroacetyl)piperidine-
4-carboxylate is presented in the table below.
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Property Value Source
Molecular Formula C10H16CINO3 [1][2113]14]
Molecular Weight 233.69 g/mol [1][3][4]
CAS Number 318280-71-6 [1103114]
Physical State Liquid (at 20°C)

Purity Typically 297% [4]
Storage Temperature Room temperature [4]

Spectroscopic and Analytical Data

While specific melting and boiling points are not readily available in the provided search results,
analytical characterization is crucial for identity and purity confirmation. Standard analytical
techniques for this compound would include:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the molecular structure.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern. The
predicted monoisotopic mass is 233.08188 Da.[2]

« Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the carbonyls
of the ester and amide, and the C-Cl bond.

Synthesis Protocol

The primary method for the synthesis of Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate is
the N-acetylation of a secondary amine (Ethyl 4-piperidinecarboxylate) with 2-chloroacetyl
chloride.[1]

Experimental Procedure

Materials:

o Ethyl 4-piperidinecarboxylate
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2-Chloroacetyl chloride

Dichloromethane (DCM)

Water (Hz20)

Saturated brine solution

Sodium sulfate (NazSOa)

Protocol:

» Dissolve Ethyl 4-piperidinecarboxylate (1.0 equivalent) in dichloromethane (100 mL).[1]
e Cool the solution in an ice bath to 0°C.[1]

o Slowly add 2-chloroacetyl chloride (0.5 equivalents) to the cooled solution.[1]

« Stir the reaction mixture in the ice bath for 1 hour.[1]

e Wash the reaction mixture with water (2 x 70 mL).[1]

o Perform a final wash with saturated brine solution (70 mL).[1]

e Dry the organic layer over anhydrous sodium sulfate (Na2S0a4).[1]

« Filter the mixture to remove the drying agent.[1]

o Evaporate the solvent in vacuo to yield the final product, Ethyl 1-(2-
chloroacetyl)piperidine-4-carboxylate.[1]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate.
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Biological Activity and Signaling Pathways

Currently, there is limited publicly available information regarding the specific biological
activities or signaling pathway interactions of Ethyl 1-(2-chloroacetyl)piperidine-4-
carboxylate itself. It is primarily utilized as an intermediate in the synthesis of more complex,
biologically active molecules. Further research would be required to elucidate any intrinsic
pharmacological effects of this compound.

Safety and Handling

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate and its
reagents. All procedures should be carried out in a well-ventilated fume hood. For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[4]

Conclusion

Ethyl 1-(2-chloroacetyl)piperidine-4-carboxylate is a valuable chemical intermediate with
well-defined physical and chemical properties. The synthesis protocol outlined in this guide is a
robust and efficient method for its preparation. While its direct biological activity is not
extensively documented, its role as a building block in the development of novel therapeutics is
significant. Researchers and scientists can utilize the information presented herein for the
successful synthesis and application of this compound in their research and development
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-2-chloroacetyl-piperidine-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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